Cas no 917898-70-5 (Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro-)

• Product Name: Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro-
• CAS No: 917898-70-5
• MF: C₁₇H₂₆N₂
• MW: 258.401744365692
• CID: 782904
• PubChem ID: 59337729
• Update Time: 2025-11-01

Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1'-(2,2-dimethylpropyl)spiro[1,2-dihydroindole-3,4'-piperidine]
• Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro-
• DTXSID40731568
• 1'-(2,2-Dimethylpropyl)-1,2-dihydrospiro[indole-3,4'-piperidine]
• SCHEMBL1572043
• 917898-70-5
• SB64661
• 1'-NEOPENTYLSPIRO[INDOLINE-3,4'-PIPERIDINE]

• Inchi： 1S/C17H26N2/c1-16(2,3)13-19-10-8-17(9-11-19)12-18-15-7-5-4-6-14(15)17/h4-7,18H,8-13H2,1-3H3
• InChI Key： SEWNXEVEIAWCQN-UHFFFAOYSA-N
• SMILES： N1(CC(C)(C)C)CCC2(C3C=CC=CC=3NC2)CC1

Computed Properties

• Exact Mass: 258.209598838g/mol
• Monoisotopic Mass: 258.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 15.3Ų

Additional information on Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro-

Introduction to Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro- (CAS No. 917898-70-5)

Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro- (CAS No. 917898-70-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the spirocyclic framework and the substituted piperidine moiety, make it an intriguing candidate for further investigation.

The spirocyclic indole scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the 1'-(2,2-dimethylpropyl)-1,2-dihydro substitution on the piperidine ring adds additional complexity and potential for pharmacological activity. Recent studies have highlighted the importance of such substitutions in enhancing the potency and selectivity of drug candidates.

One of the key areas of research involving Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro- is its potential as a modulator of neurotransmitter systems. Neurotransmitters play a crucial role in regulating various physiological processes in the central nervous system (CNS), and compounds that can selectively modulate these systems have significant therapeutic potential. For instance, preliminary studies have shown that this compound exhibits affinity for serotonin receptors, which are implicated in conditions such as depression, anxiety, and sleep disorders.

In addition to its potential as a serotonin receptor modulator, Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro- has also been investigated for its anti-inflammatory properties. Chronic inflammation is a common underlying factor in many diseases, including neurodegenerative disorders and autoimmune conditions. Research has demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro- have also been studied to evaluate its suitability as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

Furthermore, the safety profile of Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro- has been assessed through various in vitro and in vivo assays. Toxicity studies have shown that it exhibits low cytotoxicity and does not induce significant genotoxic or mutagenic effects. These findings are encouraging and support further preclinical development.

In conclusion, Spiro[3H-indole-3,4'-piperidine], 1'-(2,2-dimethylpropyl)-1,2-dihydro- (CAS No. 917898-70-5) represents a promising lead compound with potential applications in the treatment of neurological disorders and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new therapeutic strategies in the future.